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Compound of Interest

Compound Name: Benzene-1,3,5-tricarbaldehyde

Cat. No.: B1224647 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
This technical guide provides a comprehensive overview of the properties, structure, and

applications of 1,3,5-Benzenetricarboxaldehyde, also known as trimesaldehyde, corresponding

to CAS number 3163-76-6. This aromatic aldehyde is a key building block in the field of

materials science, particularly in the synthesis of porous organic materials. Its symmetrical

structure, featuring three reactive aldehyde groups on a central benzene ring, makes it an ideal

trigonal linker for the construction of highly ordered crystalline structures such as Covalent

Organic Frameworks (COFs) and porous organic cages.[1][2] These materials are of significant

interest for applications in gas storage and separation, catalysis, and optoelectronics.

Chemical Structure and Properties
The molecular structure of 1,3,5-Benzenetricarboxaldehyde consists of a benzene ring

substituted with three formyl groups at the 1, 3, and 5 positions. This C3-symmetric

arrangement is crucial for its role in the formation of ordered polymeric frameworks.

Caption: Chemical structure of 1,3,5-Benzenetricarboxaldehyde.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 1,3,5-

Benzenetricarboxaldehyde.
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Property Value Reference

CAS Number 3163-76-6 [1][3][4]

Molecular Formula C₉H₆O₃ [3][4]

Molecular Weight 162.14 g/mol [1][3][4]

Appearance
White to almost white powder

or crystals
[1]

Melting Point 156-161 °C [1]

Boiling Point (Predicted) 329.3 ± 37.0 °C [1]

Density (Predicted) 1.303 ± 0.06 g/cm³ [1]

Solubility

Easily soluble in hot water and

alcohol; slightly soluble in

water.

Storage
2-8°C, under an inert

atmosphere
[1]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of 1,3,5-

Benzenetricarboxaldehyde.

Spectroscopy Data Reference

¹H NMR (500 MHz, CDCl₃) δ 10.21 (s, 3H), 8.64 (s, 3H) [3]

¹³C NMR (126 MHz, CDCl₃) δ 189.78, 137.80, 134.76 [3]

IR (C=O stretch) ~1680 cm⁻¹ [1][5]

Experimental Protocols
Synthesis of 1,3,5-Benzenetricarboxaldehyde
A common laboratory-scale synthesis involves the oxidation of the corresponding tri-alcohol.[3]
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Benzene-1,3,5-triyltrimethanol in tBuOH

Reflux, 5h

IBX (6 equiv)

Cool to RT, filter solids, wash with CH2Cl2

1,3,5-Benzenetricarboxaldehyde
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Monomers

1,3,5-Benzenetricarboxaldehyde

Polycondensation Reaction

1,4-Phenylenediamine

Solvothermal or Microwave-Assisted

COF-LZU1

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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